Cas no 1219741-22-6 (5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole)

• Product Name: 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole
• CAS No: 1219741-22-6
• MF: C₈H₆ClIN₂S
• MW: 324.569111347198
• MDL: MFCD24387217
• CID: 2107750
• PubChem ID: 57481488
• Update Time: 2025-06-23

5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole
• 6-chloro-5-iodo-2-methylsulfanyl-1H-benzimidazole
• 6-chloro-5-iodo-2-(Methylthio)-1H-benziMidazole
• HS-8704
• DA-14227
• CS-0069274
• SCHEMBL2266531
• MZRYEOHHJIRTFJ-UHFFFAOYSA-N
• 6-chloro-5-iodo-2-(methylsulfanyl)-1H-1,3-benzodiazole
• DTXSID501244951
• 5-chloro-6-iodo-2-(methylthio)-1H-benzimidazole
• 6-Chloro-5-iodo-2-(methylthio)-1H-benzo[d]imidazole
• 1219741-22-6

• MDL： MFCD24387217
• Inchi： 1S/C8H6ClIN2S/c1-13-8-11-6-2-4(9)5(10)3-7(6)12-8/h2-3H,1H3,(H,11,12)
• InChI Key： MZRYEOHHJIRTFJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)N=C(N2)SC)Cl

Computed Properties

• Exact Mass: 323.89849g/mol
• Monoisotopic Mass: 323.89849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Additional information on 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole

Introduction to 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole (CAS No. 1219741-22-6)

5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole (CAS No. 1219741-22-6) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The presence of both chloro and iodo substituents, along with a methylthio group, endows this molecule with unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The benzo[d]imidazole core is a fused bicyclic system consisting of a benzene ring and an imidazole ring, which together contribute to the compound's stability and reactivity. The chloro substituent at the 5-position and the iodo substituent at the 6-position are halogen atoms that are commonly used in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of molecules. The methylthio group at the 2-position introduces a sulfur atom, which can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as therapeutic agents. The structural features of 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole make it an attractive scaffold for designing compounds with enhanced biological activity. For instance, studies have shown that halogenated benzimidazoles can exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Cancer research has identified several targets where small molecule inhibitors can disrupt tumor growth and progression. The unique combination of substituents in 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole suggests that it may interact with key proteins or enzymes in cancer cells, leading to mechanisms such as inhibition of kinase activity or disruption of DNA replication.

Furthermore, the iodo substituent at the 6-position is particularly interesting from a chemical biology perspective. Iodine-containing compounds are often used in radioimaging techniques due to their ability to be incorporated into biomolecules via metabolic pathways. This property makes 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole a candidate for developing radiolabeled probes for diagnostic applications.

The synthesis of 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and iodo groups typically involves halogenation reactions, while the methylthio group can be incorporated through thiol-masking strategies or direct substitution methods. Advanced synthetic techniques such as cross-coupling reactions have also been explored to construct the benzimidazole core efficiently.

From a computational chemistry standpoint, the molecular properties of 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole have been extensively studied using quantum mechanical methods. These studies have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Molecular docking simulations have been particularly useful in predicting how this compound might bind to specific enzymes or receptors, providing a rational basis for designing more potent derivatives.

The pharmacological profile of 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole has been evaluated through in vitro assays that measure its activity against various disease-relevant targets. Preliminary results suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammation. Additionally, its ability to cross cell membranes makes it a promising candidate for oral administration.

In conclusion, 5-chloro-6-iodo-2-(methylthio)-1H-benzo[d]imidazole (CAS No. 1219741-22-6) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an important role in future drug discovery efforts.